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Compound of Interest

Compound Name: N-Methylcoclaurine

Cat. No.: B032075

A comprehensive kinetic analysis of various coclaurine N-methyltransferase (CNMT) orthologs
is crucial for understanding their catalytic mechanisms and substrate specificities. This
information is invaluable for researchers in drug development and metabolic engineering who
aim to leverage these enzymes for the synthesis of valuable benzylisoquinoline alkaloids
(BIAs). This guide provides a comparative overview of the kinetic parameters of different
CNMTSs, details the experimental protocols for their analysis, and visualizes the key biochemical
pathways and workflows.

Comparative Kinetic Data of CNMT Orthologs

The kinetic performance of CNMT orthologs varies with the substrate. The following table
summarizes the key kinetic parameters for CNMT from Coptis japonica and its mutants, as well
as a related N-methyltransferase, Pavine N-methyltransferase (PavNMT), for comparison.
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Vmax
. kcat/Km Referenc
Enzyme Substrate Km (pM) (umol/min  kcat (s-1)
(M-1s-1) e
Img)

Coptis
japonica Heliotrine

130+ 20 0.29+0.01 0.22+0.01 1.7x103 [1]
CNMT (8)
(WT)
Coptis
japonica Norcoclauri

210+ 30 023+0.01 0.17+0.01 8.1x102 [1]
CNMT ne (3)
(WT)
Coptis
japonica Norreticulin Not Not Not

380 (2]
CNMT e Reported Reported Reported
(WT)
Coptis
japonica Heliotrine 0.051 % 0.038 £

110+ 10 3.5x102 [3]
CNMT (8) 0.001 0.001
(Y328A)
Coptis
japonica Norcoclauri 0.029 £ 0.022 +

120+ 20 1.8 x 102 [3]
CNMT ne (3) 0.001 0.001
(Y328A)
Coptis
japonica Heliotrine 0.016 £ 0.012 £

190 + 20 6.3 x 101 [3]
CNMT (8) 0.001 0.001
(W329A)
Coptis
japonica Norcoclauri 0.011+ 0.008 £

250 + 50 3.2x101 [3]
CNMT ne (3) 0.001 0.001
(W329A)
Thalictrum (S)- Not Not Not Not [4]
flavum Reticuline Reported Reported Reported Reported
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PavNMT
Thalictrum )
Racemic Not Not Not Not
flavum [4]
THP Reported Reported Reported Reported
PavNMT

Note: The kinetic parameters for PavNMT with (S)-reticuline were noted to be similar to those
with racemic tetrahydropapaverine (THP), but specific values were not provided in the abstract.

[4]

BIA Biosynthetic Pathway Involving CNMT

The following diagram illustrates the central role of Coclaurine N-methyltransferase (CNMT) in
the biosynthesis of benzylisoquinoline alkaloids (BIAs). CNMT catalyzes the N-methylation of
(S)-coclaurine to produce (S)-N-methylcoclaurine, a key intermediate in the pathway leading
to the branch-point compound (S)-reticuline.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering
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and industry.
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